(-)-Menthyl hydroxyphenylacetate

• Molecular Formula: C18H26O3
• Molecular Weight: 290.4 g/mol
• SMILES: CC1CCC(C(C1)OC(=O)C(C2=CC=CC=C2)O)C(C)C
• InChI: InChI=1S/C18H26O3/c1-12(2)15-10-9-13(3)11-16(15)21-18(20)17(19)14-7-5-4-6-8-14/h4-8,12-13,15-17,19H,9-11H2,1-3H3
• InChIKey: XEOQHVVLXIUVHB-UHFFFAOYSA-N

(-)-Menthyl Hydroxyphenylacetate for R&D Procurement: Compound Identity and Physicochemical Baseline

(-)-Menthyl hydroxyphenylacetate, also designated as (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl 2-hydroxy-2-phenylacetate or (-)-menthyl mandelate, is a chiral ester formed by condensation of (-)-menthol with mandelic acid (α-hydroxyphenylacetic acid) . Its molecular formula is C18H26O3 with a molecular weight of 290.4 g/mol, and it contains one hydrogen bond donor (the aromatic hydroxyl) and three hydrogen bond acceptors, yielding a topological polar surface area of approximately 46.5 Ų [1]. The compound belongs to the class of aromatic monoterpenoid esters and bridges two functional domains: the menthyl moiety imparting minty-cooling organoleptic character, and the α-hydroxy-phenylacetyl moiety introducing aromaticity and hydrogen-bonding capacity absent in simpler menthyl esters [2].

Chiral resolution and diastereomeric selectivity studies utilizing dual stereochemical elements

Cooling flavor substantivity research with extended retention profile

Chiral building block for liquid crystal polymer and supramolecular architectures

• [1] PubChem. Computed Properties for C18H26O3-type compounds: XLogP3-AA ≈ 2.8; Hydrogen Bond Donor Count: 1; Hydrogen Bond Acceptor Count: 3; Topological Polar Surface Area: 46.5 Ų. View Source
• [2] Pringle, A. (2016). Types of Chemesthesis II. In Chemesthesis: Chemical Touch in Food and Eating (pp. 48–71). Wiley-Blackwell. — Discusses structural classification of menthyl esters as physiological coolants. View Source

Why Generic Substitution of (-)-Menthyl Hydroxyphenylacetate Fails: The Functional Cost of Missing the α-Hydroxy Group

(-)-Menthyl hydroxyphenylacetate cannot be freely interchanged with its closest commercial analogs because the α-hydroxy substituent on the phenylacetate moiety is not a passive structural decoration—it fundamentally alters hydrogen-bonding capacity, polarity, and metabolic stability relative to menthyl phenylacetate (CAS 26171-78-8) and menthyl acetate (CAS 2623-23-6) . In the broader class of mandelate esters, the presence of the α-hydroxy group has been shown to introduce enantioselective binding discrimination in chiral stationary phases, with thermodynamic parameters (ΔΔH and ΔΔS) differing measurably between mandelate and non-hydroxylated phenylacetate analogs [1]. For procurement decisions involving chiral resolution, flavor substantivity, or formulation compatibility, substituting the hydroxylated ester with a non-hydroxylated analog risks loss of the very property—hydrogen-bond-mediated molecular recognition or altered volatility profile—that may be the basis for selecting this compound over simpler menthyl esters [2].

α-Hydroxy group absence in menthyl phenylacetate alters hydrogen-bonding and polarity, shifting chiral recognition.

Additional stereocenter creates diastereomeric complexity not present in menthyl acetate; procurement must specify exact diastereomer.

Aromatic ring contributes higher logP and lower volatility versus menthyl lactate, altering substantivity and thermal processing.

• [1] Analytical Sciences (2011). Experimental and Theoretical Studies on the Enantioseparation and Chiral Recognition of Mandelate and Cyclohexylmandelate on Permethylated β-Cyclodextrin Chiral Stationary Phase. 27(10): 1183. — Demonstrates enthalpy-entropy compensation in mandelate enantiomer separation. View Source
• [2] Watson, H.R., Hems, R., Rowsell, D.G., & Spring, D.J. (1978). New compounds with the menthol cooling effect. Journal of the Society of Cosmetic Chemists, 29(4): 185–200. — Structure-activity analysis of menthyl esters as physiological coolants. View Source

(-)-Menthyl Hydroxyphenylacetate: Quantified Differentiation Evidence Against Closest Analogs

Molecular Weight and Hydrogen-Bonding Capacity Differentiates (-)-Menthyl Hydroxyphenylacetate from Non-Hydroxylated Menthyl Phenylacetate

(-)-Menthyl hydroxyphenylacetate (C18H26O3, MW 290.4 g/mol) possesses one hydrogen bond donor (the α-OH) and three hydrogen bond acceptors, whereas its closest non-hydroxylated analog, (-)-menthyl phenylacetate (C18H26O2, MW 274.4 g/mol, CAS 26171-78-8), has zero hydrogen bond donors and only two acceptors . This difference of one oxygen atom translates to a molecular weight increase of 16 g/mol (+5.8%) and introduces a topological polar surface area contribution of approximately 20 Ų from the hydroxyl group, a parameter known to influence membrane permeability and chiral recognition in mandelate derivatives [1].

H-Bond & MW Difference

Class-level inference

ΔMW +16 g/mol (+5.8%); ΔHBD +1; ΔTPSA ≈ +20.2 Ų

Supports differentiation for hydrogen-bond-mediated applications.

Computed physicochemical data; experimental validation not identified.

Evidence Dimension	Hydrogen bond donor count / Molecular weight / Polar surface area
Target Compound Data	C18H26O3; MW 290.4 g/mol; HBD = 1; HBA = 3; TPSA ≈ 46.5 Ų
Comparator Or Baseline	(-)-Menthyl phenylacetate (CAS 26171-78-8): C18H26O2; MW 274.4 g/mol; HBD = 0; HBA = 2; TPSA ≈ 26.3 Ų
Quantified Difference	ΔMW = +16 g/mol (+5.8%); ΔHBD = +1; ΔHBA = +1; ΔTPSA ≈ +20.2 Ų
Conditions	Computed physicochemical properties (PubChem/ChemSpider-level data; experimental confirmation not identified in peer-reviewed literature)

Why This Matters

The additional hydrogen bond donor differentiates this compound for applications requiring hydrogen-bond-mediated interactions, such as chiral stationary phase development or formulations where polarity affects partitioning.

• [1] Analytical Sciences (2011). Enantioseparation and Chiral Recognition of Mandelate Derivatives on Permethylated β-Cyclodextrin. 27(10): 1183. — Correlates PSA and H-bonding with enantioselectivity. View Source

Chiral Center Count and Diastereomeric Complexity: (-)-Menthyl Hydroxyphenylacetate vs. Achiral Menthyl Acetate

(-)-Menthyl hydroxyphenylacetate contains three chiral centers (two from the menthyl scaffold at positions 1, 2, and 5 of the cyclohexane ring, plus one from the mandelate α-carbon in the R-configuration for the D-mandelate diastereomer), whereas the widely used flavor ester (-)-menthyl acetate (CAS 2623-23-6, C12H22O2, MW 198.30 g/mol) contains only the three menthyl-derived chiral centers with no additional stereocenter on the acyl moiety . This stereochemical complexity means that diastereomeric purity becomes a procurement-relevant quality parameter for (-)-menthyl hydroxyphenylacetate that does not apply to (-)-menthyl acetate. The D-mandelic acid (1R)-menthyl ester diastereomer (CAS 25926-70-9) and the L-mandelic acid (1R)-menthyl ester diastereomer are chemically distinct entities with potentially divergent physicochemical and biological properties, a distinction irrelevant for the achiral acetate ester [1].

Diastereomeric Complexity

Class-level inference

4 stereocenters vs. 3 in menthyl acetate; distinct diastereomers (e.g., CAS 25926-70-9)

Diastereomeric identity is critical for chiral resolution studies.

Procurement must specify exact diastereomeric form and enantiomeric excess.

Evidence Dimension	Number of chiral centers / Diastereomeric forms / Stereochemical complexity
Target Compound Data	3 chiral centers (menthyl) + 1 chiral center (mandelate α-C) = 4 stereocenters; exists as at least two diastereomeric pairs (D-mandelate and L-mandelate menthyl esters)
Comparator Or Baseline	(-)-Menthyl acetate (CAS 2623-23-6): 3 chiral centers (menthyl only); achiral acetate moiety; no diastereomerism from acyl group
Quantified Difference	Additional stereocenter introduces diastereomeric complexity; D-mandelate (1R)-menthyl ester (CAS 25926-70-9) and L-mandelate (1R)-menthyl ester are distinct CAS-registered entities
Conditions	Structural enumeration based on CAS registry and stereochemical analysis; experimental diastereomer property divergence data not identified in open literature

Why This Matters

Procurement specifications must explicitly define diastereomeric identity and enantiomeric excess; substituting (-)-menthyl acetate bypasses this complexity but also eliminates the chirality-dependent functionality that may be the purpose of selecting the mandelate ester.

• [1] ChemDict. D-mandelic acid (1R)-menthyl ester: CAS 25926-70-9; Molecular Formula C18H26O3; Molecular Weight 290.40 g/mol. — One of multiple diastereomeric CAS entries for menthyl mandelate esters. View Source

Aromatic Ring Contribution to LogP and Volatility: (-)-Menthyl Hydroxyphenylacetate vs. Menthyl Lactate

(-)-Menthyl hydroxyphenylacetate contains a phenyl ring that contributes to higher predicted logP and lower vapor pressure relative to menthyl lactate (CAS 61597-98-6, C13H24O3, MW 228.33 g/mol), a commonly used menthyl ester cooling agent employed in cosmetic and oral care formulations. The computed XLogP3-AA for the C18H26O3 scaffold is approximately 2.8, whereas menthyl lactate (lacking an aromatic ring) is expected to have a significantly lower logP (estimated ~1.5–2.0 based on fragment-based calculation) [1]. The presence of the aromatic ring also contributes to a higher boiling point (predicted >380 °C for the mandelate ester vs. ~304 °C experimentally reported for menthyl lactate), which has direct implications for fragrance substantivity and thermal stability in formulation processing [2].

LogP & Volatility

Class-level inference

ΔXLogP3-AA ≈ +0.8–1.3; ΔBP ≈ +75 °C (estimated)

Supports substantivity and thermal stability screening.

Computed values; no experimental vapor pressure data found.

Evidence Dimension	Predicted logP / Boiling point / Volatility profile
Target Compound Data	C18H26O3; XLogP3-AA ≈ 2.8; predicted BP > 380 °C (based on MW and functional group additivity)
Comparator Or Baseline	Menthyl lactate (CAS 61597-98-6): C13H24O3; MW 228.33 g/mol; estimated logP ≈ 1.5–2.0; experimental BP ≈ 304 °C
Quantified Difference	ΔXLogP3-AA ≈ +0.8 to +1.3; ΔBP ≈ +75 °C (estimated); MW increase of 62 g/mol (+27%)
Conditions	Computed logP from PubChem fragment methods; boiling point estimates based on molecular weight and functional group class extrapolation. No experimental logP or vapor pressure data identified for the target compound in peer-reviewed literature.

Why This Matters

Higher logP and lower volatility suggest that (-)-menthyl hydroxyphenylacetate may function as a longer-lasting flavor/fragrance ingredient with better substantivity on skin or in product matrices compared to the more volatile menthyl lactate, a relevant consideration for fine fragrance or long-duration oral care formulations.

• [1] PubChem. Computed XLogP3-AA ≈ 2.8 for C18H26O3-containing compounds. Fragment-based logP estimation for menthyl lactate (C13H24O3). View Source
• [2] FSCIChem. L-Menthyl lactate (CAS 61597-98-6): Molecular Weight 228.33 g/mol; Boiling Point ~304 °C; used as flavor enhancer in food, cosmetics, and drug delivery systems. View Source

Evidence Gap Declaration: Absence of Direct Comparative Bioactivity, Toxicity, or Sensory Data

A systematic search of PubMed, Google Scholar, and major patent databases (USPTO, EPO, WIPO) did not identify any peer-reviewed study or patent that reports a direct, quantitative, head-to-head comparison of (-)-menthyl hydroxyphenylacetate against any named analog in any assay (biological, sensory, physicochemical, or stability). No IC50, EC50, Ki, threshold detection concentration, volatility half-life, LogD, pKa, solubility, or enantioselectivity data were found for this specific compound in any publicly accessible source outside of vendor specification sheets. The differentiation claims presented in this guide are therefore based on class-level structure-property inferences and computed physicochemical parameters, not on experimentally measured comparative performance data [1].

Direct Comparative Data Gap

Data to verify

No head-to-head experimental comparison identified

Procurement decisions rely on structural inference; verify with vendor.

Custom comparative studies recommended for application-specific validation.

Evidence Dimension	Availability of direct comparative experimental data vs. computational/class-level inference only
Target Compound Data	Zero peer-reviewed direct comparative studies identified for (-)-menthyl hydroxyphenylacetate
Comparator Or Baseline	All identified comparators (menthyl phenylacetate, menthyl acetate, menthyl lactate, methyl mandelate): no study found that includes the target compound alongside any of these in a quantitative comparative framework
Quantified Difference	N/A — No comparative experimental dataset exists in the searched literature for quantification
Conditions	Literature search conducted via PubMed, Google Scholar, SciFinder (public access), and Google Patents as of April 2026. Search terms included the compound name, IUPAC name, CAS registry variants, and substructure-based queries.

Why This Matters

Procurement decisions based on this compound currently rely on structural reasoning rather than experimentally validated differentiation. Users should request vendor batch-specific certificates of analysis (purity, diastereomeric excess, residual solvents) and consider commissioning custom comparative studies if head-to-head performance data are required for their specific application.

• [1] This evidence gap declaration is based on the author's systematic literature search across PubMed, Google Scholar, Google Patents, USPTO, EPO, WIPO, and major chemical databases (PubChem, ChemSpider), conducted April 2026. No comparative experimental data were identified for (-)-menthyl hydroxyphenylacetate against named analogs. View Source

(-)-Menthyl Hydroxyphenylacetate: Evidence-Grounded Application Scenarios for Scientific and Industrial Users

Chiral Resolution and Asymmetric Synthesis Using the Menthyl Mandelate Scaffold

The compound's dual chiral elements (menthyl framework + mandelate α-carbon) make it a candidate for diastereomeric resolution applications. In the broader class of mandelate esters, enantioselective binding discrimination on β-cyclodextrin chiral stationary phases has been quantitatively demonstrated through thermodynamic measurements (enthalpy-entropy compensation effects) [1]. While these data derive from methyl mandelate studies rather than the menthyl ester directly, the stereochemical logic extends: the menthyl group's steric bulk may enhance diastereomeric separation factors (α) compared to simpler alkyl mandelates. Researchers developing novel chiral stationary phases or investigating diastereomeric crystallization should specify the exact diastereomeric form (e.g., D-mandelic acid (1R)-menthyl ester, CAS 25926-70-9) at procurement.

Long-Substantivity Cooling Flavor or Fragrance Ingredient

The combination of the menthyl cooling scaffold with an aromatic α-hydroxy acid ester suggests potential as a cooling flavor ingredient with enhanced substantivity relative to menthyl acetate or menthyl lactate. Menthyl esters as a class are recognized physiological cooling agents activating TRPM8 channels [1]. The higher predicted logP (~2.8) and molecular weight (290.4 g/mol) of (-)-menthyl hydroxyphenylacetate, compared to menthyl lactate (MW 228.3, logP ~1.5–2.0), imply lower volatility and potentially longer retention on skin or in product matrices [2]. This rationale is class-level inference; experimental sensory threshold, cooling intensity, and substantivity data for this specific compound remain absent from the peer-reviewed literature.

Building Block for Chiral Liquid Crystal or Polymer Synthesis

(-)-Menthyl groups have been successfully incorporated into chiral monomers for liquid crystal polymer synthesis, where the steric bulk of the menthyl moiety influences mesophase behavior and thermal stability [1]. The additional aromatic and hydroxy functionalities on the hydroxyphenylacetate moiety offer orthogonal reactive handles (the phenolic -OH) not available in simpler menthyl acrylate or menthyl methacrylate monomers. This creates potential for post-polymerization modification or hydrogen-bonded supramolecular architectures. Procurement for materials science applications should verify diastereomeric purity, as the stereochemical integrity of the menthyl-mandelate junction directly impacts cholesteric pitch and thermal transition temperatures.

Reference Standard for Mandelate Ester Analytical Method Development

Given the absence of published analytical data for this specific compound, laboratories developing GC-MS, HPLC-UV, or chiral HPLC methods for mandelate ester analysis may procure (-)-menthyl hydroxyphenylacetate as a retention time marker or system suitability standard. The compound's distinct molecular ion (m/z 290.2 for EI-MS) and chromophoric phenyl ring (λmax ~254–260 nm) facilitate detection by common analytical platforms. Users should establish in-house reference spectra and retention indices, as no certified reference material (CRM) or pharmacopoeial monograph exists for this compound.

Application

Selection Property

Validation Focus

Chiral resolution & asymmetric synthesis

Diastereomer identity and purity

Enantioselectivity on chiral stationary phases

Cooling flavor substantivity research

Predicted logP and volatility profile

Sensory threshold and retention assays

Chiral liquid crystal/polymer synthesis

Stereochemical integrity and purity

Mesophase behavior and thermal transitions

Analytical reference standard

Retention time and spectral profile

In-house method development and system suitability

• [1] Liu, J.H. & Yang, P.C. Synthesis and characterization of novel monomers and polymers containing chiral (-)-menthyl groups. Journal of Polymer Research (2006). — Demonstrates use of (-)-menthyl-containing monomers in liquid crystal polymer synthesis; steric effects on mesophase behavior. View Source
• [2] PubChem. Computed XLogP3-AA values and molecular weight comparisons between C18H26O3 compounds and menthyl lactate (C13H24O3). View Source